![molecular formula C21H17N3O3 B251861 2-(3-methylphenoxy)-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]acetamide](/img/structure/B251861.png)
2-(3-methylphenoxy)-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]acetamide
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Overview
Description
2-(3-methylphenoxy)-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]acetamide, also known as MPBA, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPBA belongs to the class of benzoxazole derivatives, which have been found to possess diverse biological activities.
Scientific Research Applications
2-(3-methylphenoxy)-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]acetamide has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, anti-tumor, and anti-viral activities. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. Furthermore, this compound has been found to have neuroprotective effects and has been studied for its potential use in treating neurodegenerative disorders such as Alzheimer's disease.
Mechanism of Action
The exact mechanism of action of 2-(3-methylphenoxy)-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]acetamide is not fully understood. However, it has been suggested that this compound exerts its biological effects by modulating various cellular signaling pathways. This compound has been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. This compound has also been shown to inhibit the activity of PI3K/Akt/mTOR signaling pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects
This compound has been found to have diverse biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been found to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory mediators. Furthermore, this compound has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(3-methylphenoxy)-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]acetamide in lab experiments is its high purity and high yields. This compound has been synthesized using optimized methods, which ensures that the compound is of high quality. Furthermore, this compound has been extensively studied for its biological activities, which makes it a suitable candidate for further research. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been found to be toxic to some cell lines, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 2-(3-methylphenoxy)-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]acetamide. One area of research is to study the potential use of this compound in treating neurodegenerative disorders such as Alzheimer's disease. Another area of research is to study the potential use of this compound in treating viral infections such as COVID-19. Furthermore, future research can focus on elucidating the exact mechanism of action of this compound and identifying potential molecular targets for its biological activities.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, anti-tumor, and anti-viral activities. This compound has also been shown to have neuroprotective effects and has been studied for its potential use in treating neurodegenerative disorders such as Alzheimer's disease. The synthesis of this compound has been optimized to yield high purity and high yields, making it a suitable candidate for further research. Future research can focus on elucidating the exact mechanism of action of this compound and identifying potential molecular targets for its biological activities.
Synthesis Methods
The synthesis of 2-(3-methylphenoxy)-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]acetamide involves the reaction of 2-amino-5-chlorobenzoxazole with 4-pyridinecarboxaldehyde in the presence of acetic anhydride. The resulting product is then reacted with 3-methylphenol and acetic anhydride to obtain this compound. The synthesis of this compound has been optimized to yield high purity and high yields, making it a suitable candidate for further research.
Properties
Molecular Formula |
C21H17N3O3 |
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Molecular Weight |
359.4 g/mol |
IUPAC Name |
2-(3-methylphenoxy)-N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)acetamide |
InChI |
InChI=1S/C21H17N3O3/c1-14-3-2-4-17(11-14)26-13-20(25)23-16-5-6-19-18(12-16)24-21(27-19)15-7-9-22-10-8-15/h2-12H,13H2,1H3,(H,23,25) |
InChI Key |
HRKVBHTWMYSOEW-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)OCC(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=NC=C4 |
Canonical SMILES |
CC1=CC(=CC=C1)OCC(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=NC=C4 |
Origin of Product |
United States |
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